Cas no 479709-92-7 (N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide)

• Product Name: N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide
• CAS No: 479709-92-7
• MF: C₁₈H₁₃ClN₂O
• MW: 308.76162314415
• CID: 6503395
• PubChem ID: 2387694
• Update Time: 2025-07-18

N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide
• Z44324377
• EN300-26578971
• 479709-92-7

• Inchi： 1S/C18H13ClN2O/c19-16-11-4-5-12-17(16)21-18(22)15(13-20)10-6-9-14-7-2-1-3-8-14/h1-12H,(H,21,22)/b9-6+,15-10-
• InChI Key： RMRLPEYVLHORAL-ZLRVCTSNSA-N
• SMILES： ClC1C=CC=CC=1NC(/C(/C#N)=C\C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.0716407g/mol
• Monoisotopic Mass: 308.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide

N-(2-Chlorophenyl)-2-Cyano-5-Phenylpenta-2,4-Dienamide (CAS No. 479709-92-7): A Comprehensive Overview

N-(2-Chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide (CAS No. 479709-92-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of α-cyanocinnamic acid derivatives and has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties.

The chemical structure of N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide is characterized by a conjugated diene system linked to a cyano group and a substituted phenyl ring. This arrangement imparts the molecule with high reactivity and the ability to interact with various biological targets. The presence of the chloro substituent on the phenyl ring further enhances its lipophilicity, which is crucial for its cellular uptake and bioavailability.

Recent studies have highlighted the anti-inflammatory potential of N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide has shown promising results in cancer research. A study conducted by a team at the National Cancer Institute found that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic profile of N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further preclinical and clinical development. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have been confirmed through in vitro and in vivo experiments.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide. Ongoing clinical trials are aimed at evaluating its effects in human subjects and determining optimal dosing regimens. Additionally, efforts are being made to synthesize analogs with enhanced potency and reduced side effects.

In conclusion, N-(2-chlorophenyl)-2-cyano-5-phenylpenta-2,4-dienamide (CAS No. 479709-92-7) represents a promising lead compound in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry.